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Compound of Interest

Compound Name: Hexafluoroacetone imine
CAS No.: 1645-75-6
Cat. No.: B167796
Get Quote
. J

Hexafluoroacetone Imine: A Technical Guide

CAS Number: 1645-75-6
Chemical Structure: (CF3)2C=NH

This technical guide provides an in-depth overview of hexafluoroacetone imine, a valuable
reagent in organic synthesis, particularly for the preparation of fluorinated compounds relevant
to pharmaceutical and materials science research. This document is intended for researchers,
scientists, and drug development professionals.

Physicochemical Properties

Hexafluoroacetone imine is a colorless liquid with a strong odor.[1] Its key physical and
chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula CsHFsN [1]
Molecular Weight 165.04 g/mol [1]

Melting Point -47 °C [1]

Boiling Point 16 °C

Density 1.56 g/cm3 [1]

Vapor Pressure 492 mmHg at 25 °C [1]
Refractive Index 1.28 [1]

Synthesis

A common and convenient method for the synthesis of hexafluoroacetone imine is the
reaction of hexafluoroacetone with ammonia, followed by dehydration. The detailed
experimental protocol below is adapted from Organic Syntheses.

Experimental Protocol: Synthesis of Hexafluoroacetone
Imine

Materials:

Pyridine (dried over potassium hydroxide pellets)

Hexafluoroacetone

Liquid ammonia

Phosphorus oxychloride
Procedure:

o Reaction Setup: A 3-liter, four-necked, round-bottomed flask is equipped with a thermometer,
a dry ice-cooled reflux condenser, and a gas-inlet tube. The apparatus is thoroughly dried
and maintained under a nitrogen atmosphere.
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« Initial Reaction: 1.2 liters of dried pyridine is added to the flask and cooled to -40 °C. 462 g
(2.78 moles) of hexafluoroacetone is then introduced through the gas-inlet tube over 30
minutes, ensuring the temperature of the pyridine solution remains below -20 °C.

o Ammonia Addition: 47.6 g (2.80 moles) of liquid ammonia is distilled into the pyridine solution
over a period of 1 hour. The reaction temperature is maintained between -25 °C and -30 °C
during this addition.

o Dehydration: The reaction mixture is then heated to 40 °C. 394 g (2.57 moles) of phosphorus
oxychloride is added dropwise at a rate that maintains a gentle reflux.

o Product Collection: The hexafluoroacetone imine product, which has a boiling point of 16
°C, is collected in a cold trap cooled to -30 °C.

Synthesis Workflow
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Click to download full resolution via product page

Synthesis of Hexafluoroacetone Imine.

Spectroscopic Data

Detailed experimental spectroscopic data for hexafluoroacetone imine is not widely available
in the public domain. A rotational spectroscopic study has been conducted, providing precise
structural information.[2] For identification purposes, researchers should rely on standard
analytical techniques and compare with the expected structural features.

Applications in Research and Development

Hexafluoroacetone imine is a versatile building block in organic synthesis, particularly for the
introduction of the hexafluoroisopropylidene moiety. Its reactivity is centered around the imine
functional group, which can undergo a variety of transformations.
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One notable application is its use as a protecting and activating group in the synthesis of a-
amino, a-hydroxy, and a-mercapto acids. This has implications for peptide and depsipeptide
modification, which are crucial areas in drug development. The hexafluoroacetone group can
be readily introduced and subsequently removed under specific conditions, making it a useful
tool for complex molecule synthesis.

Safety Information

Hexafluoroacetone imine is a toxic and reactive substance that should be handled with
appropriate safety precautions in a well-ventilated fume hood. It is toxic if swallowed, in contact
with skin, or if inhaled. It can cause skin irritation and serious eye damage.[2] It may also cause
respiratory irritation.[2] It is important to consult the Safety Data Sheet (SDS) before handling
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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